Cas no 2171880-52-5 (4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid)

• Product Name: 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid
• CAS No: 2171880-52-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5937248
• PubChem ID: 165524826
• Update Time: 2025-11-01

4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid
• 2171880-52-5
• 4-ethyl-6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]hexanoic acid
• EN300-1550769

• Inchi： 1S/C27H30N2O5/c1-2-19(13-14-26(31)32)15-17-28-25(30)12-7-16-29-27(33)34-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,2,13-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UXBQVIKXVDKRAV-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid

4-ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid (CAS No. 2171880-52-5): An Overview of Its Structure, Properties, and Applications

4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid (CAS No. 2171880-52-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an ethyl substituent, and a butynylamido functional group. These features collectively contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, allowing for selective reactions at other sites. This group can be readily removed under mild conditions, making it an ideal choice for the synthesis of peptides and other bioactive molecules. The presence of the ethyl substituent adds steric bulk to the molecule, which can influence its conformational flexibility and interactions with biological targets. The butynylamido functional group introduces a triple bond into the molecule, which can participate in various chemical reactions, such as click chemistry and polymerization processes.

In terms of its physical properties, 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid is typically a white or off-white solid with a high melting point. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and dichloromethane (DCM). The compound's solubility profile makes it suitable for use in solution-phase synthesis and other chemical processes that require good solubility in organic media.

The chemical stability of this compound is another important aspect to consider. The Fmoc protecting group provides excellent protection against premature deprotection during synthetic manipulations. However, it can be efficiently removed using piperidine or other basic reagents under mild conditions, allowing for the controlled exposure of the amino group for further functionalization. This feature is particularly useful in the stepwise synthesis of complex molecules where precise control over reaction conditions is essential.

Recent research has highlighted the potential applications of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid in various fields. In medicinal chemistry, this compound has been explored as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved stability and pharmacokinetic properties. The presence of the Fmoc protecting group and the butynylamido functional group allows for the facile introduction of additional functionalities through click chemistry reactions, enabling the rapid generation of diverse libraries of compounds for biological screening.

In materials science, this compound has shown promise as a precursor for the synthesis of functional polymers and supramolecular assemblies. The triple bond in the butynylamido group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry to form stable triazole linkages. These linkages can be used to construct complex polymer architectures with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility.

The biological activity of 4-Ethyl-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid has also been investigated in several studies. Preliminary results suggest that this compound may exhibit inhibitory effects on specific enzymes involved in disease pathways. For example, it has been shown to inhibit certain proteases that play a role in cancer progression and neurodegenerative disorders. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 4-Ethyl-6-4-{(9H-fluoren-9-yloxycarbonyl}amino)butynamidehexanoic acid (CAS No. 2171880-52-5) is a versatile organic compound with a unique combination of structural features that make it suitable for a wide range of applications in medicinal chemistry and materials science. Its chemical stability, solubility profile, and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their potential uses in various fields.